Cas no 2954726-57-7 ([(2S)-1,2,4-trimethylpiperazin-2-yl]methanol)

• Product Name: [(2S)-1,2,4-trimethylpiperazin-2-yl]methanol
• CAS No: 2954726-57-7
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6800553
• PubChem ID: 169449150
• Update Time: 2025-09-20

[(2S)-1,2,4-trimethylpiperazin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2954726-57-7
• F98091
• [(2S)-1,2,4-trimethylpiperazin-2-yl]methanol
• (S)-(1,2,4-TRIMETHYLPIPERAZIN-2-YL)METHANOL

• Inchi： 1S/C8H18N2O/c1-8(7-11)6-9(2)4-5-10(8)3/h11H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： NGRMRNBPDQDKKC-QMMMGPOBSA-N
• SMILES： OC[C@]1(C)CN(C)CCN1C

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 26.7Ų

Additional information on [(2S)-1,2,4-trimethylpiperazin-2-yl]methanol

Introduction to [(2S)-1,2,4-trimethylpiperazin-2-yl)methanol] (CAS No. 2954726-57-7)

[(2S-1,2,4-trimethylpiperazin-2-yl)methanol] (CAS No. 2954726-57-7) is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivative family, which is well-known for its diverse biological activities and potential therapeutic applications. The specific stereochemistry of the compound, denoted by the (S) configuration at the 2-position of the piperazine ring, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The molecular structure of [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] consists of a piperazine core substituted with three methyl groups at the 1, 2, and 4 positions, respectively. Additionally, a hydroxymethyl group is attached to the 2-position of the piperazine ring. This unique structural arrangement contributes to the compound's distinct chemical and pharmacological characteristics. The presence of the hydroxymethyl group introduces a polar functional group that can participate in hydrogen bonding interactions, which is often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel piperazine derivatives for various therapeutic purposes. Piperazine-based compounds have shown promise in treating conditions such as central nervous system disorders, cardiovascular diseases, and infectious diseases. The stereochemistry of these compounds is particularly important, as it can significantly influence their biological activity. For instance, studies have demonstrated that the (S) configuration of piperazine derivatives often exhibits higher efficacy and lower toxicity compared to their () counterparts.

[(2S-1,2,4-trimethylpiperazin-2-yl)methanol] has been extensively studied in academic and industrial research settings for its potential as a pharmacophore in drug discovery. Its structural features make it a versatile scaffold for designing molecules with specific biological activities. Researchers have explored its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. The compound's ability to modulate neurotransmitter systems has made it particularly attractive for investigating treatments related to neurodegenerative diseases and mental health disorders.

One of the most compelling aspects of [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] is its potential application in the development of central nervous system (CNS) drugs. Piperazine derivatives are known to interact with serotonin receptors (5-HT receptors), dopamine receptors (D₁, D₂, etc.), and other neurotransmitter systems. The specific stereochemistry of this compound enhances its selectivity for certain receptor subtypes, which is crucial for minimizing side effects associated with off-target interactions. This selectivity makes it an excellent candidate for further development into novel therapeutic agents.

The synthesis of [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are employed to ensure the correct stereochemical configuration of the compound. These synthetic methodologies are critical for producing high-purity compounds that can be used in subsequent pharmacological studies.

In addition to its potential therapeutic applications, [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] has also been investigated for its role in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor binding dynamics. By using this compound as a probe molecule, researchers can gain insights into the structural and functional aspects of various biological targets.

The latest research findings indicate that [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] exhibits promising properties as an intermediate in drug development pipelines. Its ability to serve as a scaffold for designing more complex molecules has been highlighted in several recent publications. These studies have demonstrated that by modifying the substituents on the piperazine ring or introducing additional functional groups, it is possible to generate novel compounds with enhanced pharmacological activity.

The compound's stability under various storage conditions has also been thoroughly evaluated. Studies have shown that [(2S-1,2,4-trimethylpiperazin-2-yl)methanol] maintains its integrity when stored at controlled temperatures and protected from moisture. This stability is essential for ensuring consistent quality throughout the drug development process and for facilitating long-term storage requirements in pharmaceutical settings.

Ethical considerations are also paramount when working with compounds like [(2S-1,2,4-trimethylpiperazin-2-yl)methanol]. Researchers must adhere to stringent guidelines regarding handling procedures and waste disposal to ensure safety and environmental responsibility. These measures are crucial for maintaining high standards in pharmaceutical research and development while minimizing any potential risks associated with chemical use.

In conclusion，[(2S-1， 24 -trimethyl - piperazin - 22 ylmethanol)] (CAS No．29547 26 -57 -7) is a highly significant compound in pharmaceutical chemistry， offering unique structural features that make it valuable for drug discovery efforts． Its stereochemical configuration， molecular structure，and potential applications underscore its importance as a research tool． As scientific understanding continues to evolve，this compound will likely play an increasingly important role in developing innovative therapies across various medical fields．